ethyl 3-cyano-2-(4-(N,N-dipropylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-cyano-2-[[4-(dipropylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C24H30N4O5S2/c1-4-12-28(13-5-2)35(31,32)18-9-7-17(8-10-18)22(29)26-23-20(15-25)19-11-14-27(16-21(19)34-23)24(30)33-6-3/h7-10H,4-6,11-14,16H2,1-3H3,(H,26,29)
• InChI Key: PCHBAJKMXBTPHK-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)OCC)C#N
• Molecular Formula: C24H30N4O5S2
• Molecular Weight: 518.7 g/mol

Description

This compound is a complex organic molecule with several functional groups, including a cyano group (-CN), an amide group (CONH2), a sulfamoyl group (SO2NH2), and a carboxylate ester group (COO-). It also contains a dihydrothieno[2,3-c]pyridine ring, which is a type of heterocyclic ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the dihydrothieno[2,3-c]pyridine ring. This could potentially be analyzed using techniques such as X-ray crystallography.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds containing these functional groups can undergo a variety of reactions. For example, the cyano group can be hydrolyzed to form a carboxylic acid, or it can undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, it would likely be soluble in polar solvents due to its polar functional groups.

Scientific Research Applications

Synthetic Methodology and Heterocyclic Compound Development

One of the key areas of application for compounds with complex heterocyclic structures involves the development of novel synthetic methodologies. For example, Zhu et al. (2003) discussed the use of ethyl 2-methyl-2,3-butadienoate in a phosphine-catalyzed [4 + 2] annulation process to synthesize highly functionalized tetrahydropyridines, showcasing a method that could potentially be adapted for the synthesis of compounds with similar complexity to the one (Zhu, Lan, & Kwon, 2003).

Exploration of Novel Heterocyclic Systems

Research into novel heterocyclic systems often involves the synthesis and characterization of new compounds with potential pharmacological applications. For instance, Bakhite et al. (2005) detailed the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, demonstrating the versatility and potential of thieno[2,3-c]pyridine derivatives in creating biologically active molecules (Bakhite, Al‐Sehemi, & Yamada, 2005).

Pharmacological Activity Exploration

The investigation into the pharmacological activities of ethyl-substituted heterocyclic compounds is another significant area of research. For instance, Zykova et al. (2016) synthesized ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates and evaluated their biological activities, discovering compounds with notable antiradical and anti-inflammatory activities. Such studies underscore the therapeutic potential of structurally complex heterocyclic compounds (Zykova, Darovskikh, Odegova, Kiselev, & Igidov, 2016).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a pharmaceutical, it would interact with biological molecules in the body.

Future Directions

Future research could involve further exploration of the synthesis and properties of this compound, as well as potential applications. For example, it could be investigated for use in pharmaceuticals, given the pharmacological activity of similar compounds.